Cas no 893404-77-8 (4-benzyl-4-azaspiro[2.4]heptane)

4-benzyl-4-azaspiro[2.4]heptane structure

893404-77-8 structure

Product Name:4-benzyl-4-azaspiro[2.4]heptane

CAS No:893404-77-8

Molecular Formula:C_₁₃H_₁₇N

Molecular Weight:187.280783414841

MDL:MFCD22690558

CID:1016104

PubChem ID:71742978

4-benzyl-4-azaspiro[2.4]heptane Properties

Names and Identifiers

- 4-benzyl-4-azaspiro[2.4]heptane
- A850465
- FT-0730182
- 893404-77-8
- DTXSID80857276
- DA-21451
- MDL： MFCD22690558
- InChIKey： MQVASPGIXMSNFL-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H17N/c1-2-5-12(6-3-1)11-14-10-4-7-13(14)8-9-13/h1-3,5-6H,4,7-11H2
- SMILES： C1=CC=C(C=C1)CN2CCCC32CC3

Computed Properties

Exact Mass: 187.136099547g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 187.136099547g/mol
Heavy Atom Count: 14
Complexity: 201
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 3.2Å²

4-benzyl-4-azaspiro[2.4]heptane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A289001288-1g	4-Benzyl-4-azaspiro[2.4]heptane	893404-77-8	95%	1g	$874.50	2023-08-31
Ambeed	A224264-1g	4-Benzyl-4-azaspiro[2.4]heptane	893404-77-8	97%	1g	$755.0
Chemenu	CM218234-1g	4-Benzyl-4-azaspiro[2.4]heptane	893404-77-8	97%	1g	$706	2021-08-04
Crysdot LLC	CD11027103-1g	4-Benzyl-4-azaspiro[2.4]heptane	893404-77-8	97%	1g	$748	2024-07-18
eNovation Chemicals LLC	D256835-1g	4-benzyl-4-azaspiro[2.4]heptane	893404-77-8	95%	1g	$689

4-benzyl-4-azaspiro[2.4]heptane Related Literature

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4. Solar-driven ionic power generation via a film of nanocellulose @ conductive metal–organic framework†

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7. Critical aspects in the production of periodically ordered mesoporous titania thin films†‡

Galo J. A. A. Soler-Illia,Paula C. Angelomé,M. Cecilia Fuertes,David Grosso,Cedric Boissiere Nanoscale, 2012,4, 2549-2566
8. Rapid and efficient sequestration of arsenic from contaminated water using hypertolerant Bacillus L-148 sp.: a two-step process†

Aditi Bagade,Vinod Nandre,Sayanti Ghosh,Shateesh Battu,Santosh Haram,Ashok Giri,Kisan Kodam Green Chem., 2019,21, 2245-2251
9. Interaction of fluorescent dyes with DNA and spermine using fluorescence spectroscopy

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10. Influence of amino acid side chains on the formation of two component self-assembling nanofibrous hydrogels†

Srinivasa Rao Nelli,Jhong-Hua Lin,Thi Ngoc Anh Nguyen,Dion Tzu-Huan Tseng,Satish Kumar Talloj,Hsin-Chieh Lin New J. Chem., 2017,41, 1229-1234

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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